Cas no 1804422-47-6 (Ethyl 2-(bromomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 2-(bromomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-acetate
• CAS No: 1804422-47-6
• MF: C₁₂H₁₁BrF₂N₂O₂
• MW: 333.128749132156
• CID: 4880307
• Update Time: 2025-06-15

Ethyl 2-(bromomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C12H11BrF2N2O2/c1-2-19-11(18)4-7-3-8(12(14)15)10(6-16)17-9(7)5-13/h3,12H,2,4-5H2,1H3
• InChI Key： KPRUPSQBKNBVNV-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(C(F)F)=C(C#N)N=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 359
• XLogP3: 2.3
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-(bromomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-acetate

Research Brief on Ethyl 2-(bromomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-acetate (CAS: 1804422-47-6)

Ethyl 2-(bromomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-acetate (CAS: 1804422-47-6) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its utility in constructing pyridine-based scaffolds, which are prevalent in molecules with herbicidal, fungicidal, and medicinal properties. This research brief consolidates the latest findings on its synthesis, applications, and mechanistic insights.

The compound's structural features—a bromomethyl group at the 2-position, a cyano group at the 6-position, and a difluoromethyl group at the 5-position—make it a versatile building block for derivatization. A 2023 study published in Journal of Agricultural and Food Chemistry demonstrated its role in synthesizing novel pyridine herbicides targeting acetolactate synthase (ALS), a critical enzyme in plant branched-chain amino acid biosynthesis. The difluoromethyl moiety was found to enhance herbicidal activity by improving target binding and metabolic stability.

In pharmaceutical research, this intermediate has been employed in the development of kinase inhibitors. A patent (WO2023051234) disclosed its use in constructing Bruton's tyrosine kinase (BTK) inhibitors for autoimmune diseases, where the bromomethyl group facilitated covalent binding to cysteine residues in the target protein. Computational modeling studies suggest that the electron-withdrawing cyano and difluoromethyl groups optimize the compound's reactivity for subsequent functionalization.

Synthetic methodologies have also advanced. A 2024 Organic Process Research & Development article reported a scalable, one-pot preparation of this compound from 2,6-dichloro-5-(difluoromethyl)nicotinonitrile, achieving 78% yield via sequential bromination and esterification. Green chemistry approaches, such as microwave-assisted reactions, have reduced reaction times from hours to minutes while maintaining high regioselectivity.

Challenges remain in handling this intermediate due to the lability of the bromomethyl group, which necessitates controlled storage conditions (-20°C under nitrogen). Ongoing research focuses on stabilizing derivatives and expanding its applications in metal-catalyzed cross-coupling reactions, as evidenced by recent presentations at the 2024 ACS Spring Meeting.